Cas no 142472-13-7 (1,3-Propanedione,1-phenyl-3-[4-(phenylmethoxy)phenyl]-)

• Product Name: 1,3-Propanedione,1-phenyl-3-[4-(phenylmethoxy)phenyl]-
• CAS No: 142472-13-7
• MF: C₂₂H₁₈O₃
• MW: 330.376526355743
• CID: 200963
• PubChem ID: 3025783
• Update Time: 2025-04-19

1,3-Propanedione,1-phenyl-3-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-phenyl-3-[4-(phenylmethoxy)phenyl]-
• 1-phenyl-3-(4-phenylmethoxyphenyl)propane-1,3-dione
• 1-(4-Benzyloxyphenyl)-3-phenyl-1,3-propanedione
• 1-[4-(benzyloxy)phenyl]-3-phenylpropane-1,3-dione
• DTXSID60162052
• 142472-13-7

• Inchi： 1S/C22H18O3/c23-21(18-9-5-2-6-10-18)15-22(24)19-11-13-20(14-12-19)25-16-17-7-3-1-4-8-17/h1-14H,15-16H2
• InChI Key： IMICPPMXUFKEQQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 330.12564
• Monoisotopic Mass: 330.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.173
• Boiling Point: 524.6°Cat760mmHg
• Flash Point: 230.9°C
• Refractive Index: 1.605
• PSA: 43.37